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Compound of Interest

Compound Name:
Methyl 3-(4-

bromomethyl)cinnamate

Cat. No.: B123132 Get Quote

Essential Safety and Handling Guide for Methyl 3-(4-
bromomethyl)cinnamate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Methyl 3-(4-bromomethyl)cinnamate (CAS No. 946-99-6).

It is intended for researchers, scientists, and professionals in drug development to ensure safe

laboratory practices.

Chemical Safety and Properties
A summary of the key safety and physical data for Methyl 3-(4-bromomethyl)cinnamate is

provided below.
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Property Value Reference

Molecular Formula C₁₁H₁₁BrO₂ [1]

Molecular Weight 255.11 g/mol [1]

Appearance
White to slightly pale yellow

crystal/powder
[2][3]

Melting Point 60°C [3]

Boiling Point 163°C /0.01kPa [3]

Storage Temperature 15–25°C [2]

Hazard Statements

Causes skin irritation. Causes

serious eye irritation. May

cause an allergic skin reaction.

Toxic to aquatic life.

[3]

Precautionary Statements

Wear protective

gloves/protective clothing and

eye/face protection. Wash

hands thoroughly after

handling. Avoid breathing dust.

Dispose of contents/container

to hazardous waste disposal.

[3][4]

Operational Plan: Step-by-Step Handling Procedure
Adherence to the following procedural steps is mandatory to minimize risk and ensure a safe

handling environment.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[4][5]

Ensure that an emergency eyewash station and safety shower are readily accessible.[6]

Confirm that all necessary Personal Protective Equipment (PPE) is available and in good

condition.
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2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles that meet OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166.[7] A face shield

may be necessary for splash-prone procedures.[8]

Hand Protection: Wear nitrile or butyl rubber gloves.[2][9] Wash the outside of gloves before

removal and wash hands thoroughly after.[9]

Body Protection: A lab coat or coveralls must be worn.[10] For tasks with a higher risk of

exposure, a chemical-resistant apron or suit is recommended.[10][11]

Respiratory Protection: If dust or aerosols are likely to be generated, a respirator is required.

[4][8]

3. Handling and Use:

Avoid contact with skin, eyes, and clothing.[3][7]

Do not breathe in dust, fumes, or vapors.[4]

Weigh and transfer the chemical within a fume hood to minimize dust dispersion.[3]

Keep the container tightly closed when not in use.[3][4]

Avoid contact with incompatible materials such as strong oxidants, bases, and active metals.

[2]

4. Storage:

Store in a cool, dry, and well-ventilated area away from direct sunlight and heat sources.[2]

[5]

Keep containers tightly sealed.[3][4]

Store away from incompatible substances.[3]

Emergency Procedures
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Immediate and appropriate action is critical in the event of an emergency.

Emergency Situation First Aid and Response Measures

Inhalation

Move the affected person to fresh air

immediately.[1][12] If breathing is difficult or has

stopped, provide artificial respiration.[1] Seek

immediate medical attention.[1]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin area thoroughly with

soap and plenty of water for at least 15 minutes.

[1] If skin irritation occurs, seek medical

attention.[3]

Eye Contact

Immediately flush the eyes with plenty of

lukewarm water for at least 15 minutes, making

sure to rinse under the eyelids.[1][12] Remove

contact lenses if present and easy to do.[3]

Continue rinsing and seek immediate medical

attention.[1][3]

Ingestion

Do NOT induce vomiting.[4] Rinse the mouth

with water.[4] Never give anything by mouth to

an unconscious person.[1] Seek immediate

medical attention.[1]

Spill

Evacuate the area. For minor spills, and if it is

safe to do so, sweep up the solid material,

taking care not to create dust, and place it into a

sealed, airtight container for disposal.[3] For

larger spills, contact emergency services. Avoid

allowing the substance to enter drains.[13]

Disposal Plan
Proper disposal of Methyl 3-(4-bromomethyl)cinnamate and its contaminated materials is

crucial to prevent environmental contamination and ensure regulatory compliance.
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Chemical Waste: Dispose of Methyl 3-(4-bromomethyl)cinnamate as hazardous waste.[4]

This can be achieved by dissolving or mixing the material with a combustible solvent and

burning it in a chemical incinerator equipped with an afterburner and scrubber.[3]

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, filter paper, and containers, must be treated as hazardous waste.[5] These items

should be collected in a designated, sealed container for hazardous solid waste.[5]

Regulatory Compliance: All disposal activities must be conducted in accordance with federal,

state, and local regulations.[3] Consult with your institution's environmental health and safety

department for specific guidance.

Procedural Workflow and Emergency Response
The following diagram illustrates the standard workflow for handling Methyl 3-(4-
bromomethyl)cinnamate and the immediate actions to take in case of an emergency.
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Handling and Emergency Workflow for Methyl 3-(4-bromomethyl)cinnamate

Standard Operating Procedure

Emergency Response

1. Preparation
(Fume Hood, Eyewash/Shower Check)

2. Don PPE
(Goggles, Gloves, Lab Coat)

3. Handling
(Weighing, Transfer)

4. Storage
(Cool, Dry, Sealed) Spill Occurs

Potential Hazard

Personal Exposure

Potential Hazard

5. Decontamination
(Clean Workspace, Doff PPE)

6. Waste Disposal
(Hazardous Waste Collection)

Evacuate Area Administer First Aid
(Shower, Eyewash)

Notify Supervisor / EHS Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for handling Methyl 3-(4-bromomethyl)cinnamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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